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Introduction

Vildagliptin is an oral anti-diabetic agent that belongs to the dipeptidyl peptidase-4 (DPP-4)
inhibitor class of drugs used in the management of type 2 diabetes mellitus.[1] Recently, the
presence of nitrosamine impurities in pharmaceutical products has become a significant
concern for regulatory agencies and manufacturers worldwide due to their potential
carcinogenic properties. N-Nitroso-Vildagliptin is a nitrosamine drug substance-related
impurity (NDSRI) that can form during the synthesis or storage of the Vildagliptin active
pharmaceutical ingredient (API).[1][2][3] Regulatory bodies like the U.S. Food and Drug
Administration (FDA) and the European Medicines Agency (EMA) have established strict limits
for nitrosamine impurities in drug substances and products.[4][5][6] For N-Nitroso-Vildagliptin,
the EMA has set a limit of 15 ppm in the Vildagliptin drug substance.[2][3][7][8][9]

This application note provides a detailed protocol for the quantification of N-Nitroso-
Vildagliptin in Vildagliptin APIs using a sensitive and specific Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS) method. The described method is crucial for ensuring the
quality and safety of Vildagliptin-containing drug products.
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Chemical Structures

Vildagliptin

o Chemical Name: (S)-1-[2-[(3-hydroxyadamantan-1-yl)amino]acetyl]pyrrolidine-2-carbonitrile
e Molecular Formula: C17H25N302

e Molecular Weight: 303.4 g/mol

N-Nitroso-Vildagliptin

¢ Chemical Name: (S)-1-(N-((1r,3R,5R,7S)-3-Hydroxyadamantan-1-yl)-N-
nitrosoglycyl)pyrrolidine-2-carboxamide[1][10]

e Molecular Formula: C17H26N40a[1]
e Molecular Weight: 350.42 g/mol [1]

Experimental Protocols
Materials and Reagents

» N-Nitroso-Vildagliptin reference standard (>95% purity)
 Vildagliptin API (test sample)

e LC-MS grade Acetonitrile

e LC-MS grade Methanol

e LC-MS grade Water

e Formic acid (=299%)

e Ammonium formate (=99%)

0.22 um syringe filters

Instrumentation
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A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid
chromatography (UHPLC) system coupled with a triple quadrupole tandem mass spectrometer
(MS/MS) is required.

Chromatographic Conditions

Parameter Value

C18 reverse-phase column (e.g., 100 mm x 2.1

Column
mm, 1.8 um)
Mobile Phase A 0.1% Formic acid in Water
Mobile Phase B 0.1% Formic acid in Acetonitrile
Flow Rate 0.4 mL/min
Column Temperature 40 °C
Injection Volume 5puL
Gradient Program Time (min)
0.0
1.0
5.0
7.0
7.1
10.0

Mass Spectrometry Conditions
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Parameter Value

lonization Mode Electrospray lonization (ESI), Positive
lon Source Temp. 500 °C

Capillary Voltage 3.5kv

MRM Transitions Analyte

N-Nitroso-Vildagliptin

Vildagliptin

Standard and Sample Preparation

Standard Stock Solution (100 pg/mL): Accurately weigh approximately 1.0 mg of N-Nitroso-
Vildagliptin reference standard and dissolve it in 10.0 mL of methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serially diluting
the stock solution with a 50:50 mixture of methanol and water to achieve concentrations
ranging from 0.5 ng/mL to 50 ng/mL.

Sample Solution (1 mg/mL of Vildagliptin): Accurately weigh approximately 10.0 mg of the
Vildagliptin API test sample and dissolve it in 10.0 mL of a 50:50 mixture of methanol and
water. Vortex to ensure complete dissolution. Filter the solution through a 0.22 um syringe filter
before injection.

Workflow for Quantification of N-Nitroso-Vildagliptin
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Sample & Standard Preparation

Weigh N-Nitroso-Vildagliptin Weigh Vildagliptin API
Reference Standard Test Sample
Prepare Stock Solution Prepare Sample Solution
(100 pg/mL in Methanol) (12 mg/mL in 50:50 Methanol:Water)
Prepare Working Standards . .
(0.5 - 50 ng/mL) [ Filter Sample Solution j

wn

LVZ-MS/MS Analysi
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Mass Spectrometric Detection
(ESI+, MRM Mode)

Data Processing & Qu¥tification

Generate Calibration Curve Integrate Peak Area of
from Standard Injections N-Nitroso-Vildagliptin in Samples

'

Quantify N-Nitroso-Vildagliptin
Concentration in API (ppm)

Click to download full resolution via product page

Caption: Experimental workflow for the quantification of N-Nitroso-Vildagliptin in API.
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Data Presentation

The quantification of N-Nitroso-Vildagliptin is performed by constructing a calibration curve
from the peak areas of the working standard solutions versus their concentrations. The
concentration of N-Nitroso-Vildagliptin in the APl sample is then calculated from this curve.

Suantitative Data €

Parameter Result Reference

Regulatory Limit (EMA) 15 ppm [21[31[71[81[9]

Limit of Detection (LOD) 0.44 ppm [21[31[7]

Limit of Quantification (LOQ) 1.46 ppm [21[31[7]

Linearity Range 1.46 ppm - 22.5 ppm Based OrT LOQ and 150% of
the permitted level[7]

Correlation Coefficient (r?) >0.999 [7]

Accuracy (% Recovery) 88.14% - 107.65% [7]

Formation Pathway of N-Nitroso-Vildagliptin

Nitrosamines are typically formed from the reaction of secondary or tertiary amines with a
nitrosating agent, such as nitrous acid, which can be generated from nitrites in acidic
conditions.[1][11] In the case of Vildagliptin, the secondary amine in its structure is susceptible
to nitrosation, leading to the formation of N-Nitroso-Vildagliptin.

Reactants
Reaction Conditions o Product

Vildagliptin . .

(Secondary Amine) | Nitrosation
Acidic Conditions N-Nitroso-Vildagliptin
Presence of Nitrite Source (NDSRI)
Nitrosating Agent
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Caption: Formation pathway of N-Nitroso-Vildagliptin from Vildagliptin.

Conclusion

The LC-MS/MS method detailed in this application note is a reliable and sensitive approach for
the quantification of N-Nitroso-Vildagliptin in Vildagliptin APIs. The method achieves a limit of
guantification well below the regulatory limit of 15 ppm, making it suitable for routine quality
control and regulatory submissions. Implementing this method can help ensure that Vildagliptin
APIs meet the stringent safety requirements for nitrosamine impurities. Regular monitoring and
risk assessment are crucial to mitigate the presence of such impurities in pharmaceutical
products.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Quantification of N-Nitroso-Vildagliptin
in Active Pharmaceutical Ingredients (APIs)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13581558/docs#application-note-quantification-of-n-
nitroso-vildagliptin-in-active-pharmaceutical-ingredients-apis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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